Cas no 189350-02-5 (8-(1-piperazinyl)-2-Naphthalenol)

• Product Name: 8-(1-piperazinyl)-2-Naphthalenol
• CAS No: 189350-02-5
• MF: C₁₄H₁₆N₂O
• MW: 228.289643287659
• MDL: MFCD09701332
• CID: 907629
• PubChem ID: 44275750
• Update Time: 2025-06-14

8-(1-piperazinyl)-2-Naphthalenol Chemical and Physical Properties

Names and Identifiers

• 8-(1-piperazinyl)-2-Naphthalenol
• 8-Piperazin-1-yl-naphthalen-2-ol
• 8-piperazin-1-ylnaphthalen-2-ol
• 189350-02-5
• DTXSID00658126
• CS-0448934
• MFCD09701332
• 8-(Piperazin-1-yl)naphthalen-2-ol
• CHEMBL24462
• SCHEMBL4546514
• SB34690
• BDBM50130266
• DB-065689

• MDL： MFCD09701332
• Inchi： 1S/C14H16N2O/c17-12-5-4-11-2-1-3-14(13(11)10-12)16-8-6-15-7-9-16/h1-5,10,15,17H,6-9H2
• InChI Key： JHFGCEGHEXXYGB-UHFFFAOYSA-N
• SMILES： OC1C=CC2C=CC=C(C=2C=1)N1CCNCC1

Computed Properties

• Exact Mass: 228.12638
• Monoisotopic Mass: 228.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• PSA: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 8-(1-piperazinyl)-2-Naphthalenol

Comprehensive Overview of 8-(1-piperazinyl)-2-Naphthalenol (CAS No. 189350-02-5): Properties, Applications, and Research Insights

8-(1-piperazinyl)-2-Naphthalenol (CAS No. 189350-02-5) is a naphthalene derivative featuring a piperazine substituent, a structural motif of significant interest in medicinal chemistry and material science. This compound, often referred to by its systematic name or CAS registry number, has garnered attention due to its versatile applications in pharmaceutical intermediates, organic synthesis, and biochemical research. The presence of both a piperazine ring and a hydroxynaphthalene moiety contributes to its unique physicochemical properties, including solubility, stability, and reactivity.

In recent years, the demand for 8-(1-piperazinyl)-2-Naphthalenol has surged, driven by its role in the development of novel therapeutics and functional materials. Researchers frequently search for "CAS 189350-02-5 suppliers" or "8-(1-piperazinyl)-2-Naphthalenol synthesis," reflecting its industrial and academic relevance. The compound's piperazine-naphthol hybrid structure enables interactions with biological targets, making it a candidate for drug discovery projects targeting neurological and metabolic disorders.

From a synthetic perspective, 8-(1-piperazinyl)-2-Naphthalenol is typically prepared via nucleophilic aromatic substitution or palladium-catalyzed coupling reactions. Its CAS No. 189350-02-5 serves as a critical identifier for regulatory compliance and safety documentation. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity, which is essential for applications requiring high-grade chemical precision.

The compound's solubility profile (moderate in polar solvents like DMSO and ethanol) and thermal stability (decomposition above 200°C) are frequently discussed in technical forums. These properties are pivotal for formulators designing drug delivery systems or specialty chemicals. Environmental and toxicity studies indicate that 8-(1-piperazinyl)-2-Naphthalenol requires standard laboratory handling precautions, aligning with broader industry trends toward sustainable and safer chemical practices.

Emerging trends highlight the integration of 8-(1-piperazinyl)-2-Naphthalenol into photodynamic therapy research and fluorescent probes, leveraging its conjugated aromatic system. Queries like "189350-02-5 applications in imaging" underscore its interdisciplinary potential. Furthermore, computational studies explore its molecular docking capabilities, suggesting affinity for serotonin and dopamine receptors—a hotspot for neuropharmacology innovation.

In summary, 8-(1-piperazinyl)-2-Naphthalenol (CAS No. 189350-02-5) exemplifies the convergence of synthetic utility and biomedical promise. Its structure-activity relationships continue to inspire research, while its commercial availability supports scalable applications. As scientific inquiries evolve, this compound remains a focal point for advancements in both chemistry and life sciences.